Cas no 115064-49-8 (3-oxo-N-(pyridin-2-ylmethyl)butanamide)

• Product Name: 3-oxo-N-(pyridin-2-ylmethyl)butanamide
• CAS No: 115064-49-8
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 2613460
• PubChem ID: 13948438
• Update Time: 2025-04-21

3-oxo-N-(pyridin-2-ylmethyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3-oxo-N-(pyridin-2-ylmethyl)butanamide
• DTXSID20553068
• 3-Oxo-N-[(pyridin-2-yl)methyl]butanamide
• AKOS000165096
• SCHEMBL10669530
• 115064-49-8

• Inchi： 1S/C10H12N2O2/c1-8(13)6-10(14)12-7-9-4-2-3-5-11-9/h2-5H,6-7H2,1H3,(H,12,14)
• InChI Key： UVXCXLOTBZOCHF-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NCC1C=CC=CN=1

Computed Properties

• Exact Mass: 192.089877630Da
• Monoisotopic Mass: 192.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1Ų